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Compound of Interest

Compound Name: Dmfl-tpd

CAS No.: 677350-83-3

Cat. No.: B1601899

Get Quote

Executive Summary
Dmfl-TPD (Dimethylfluorene-substituted TPD) represents a structural evolution of the standard

hole transport material TPD (

-Bis(3-methylphenyl)-

-diphenylbenzidine). By incorporating a rigid 9,9-dimethylfluorene moiety, Dmfl-TPD addresses
the critical failure mechanism of standard TPD: low thermal stability.

While standard TPD suffers from a low glass transition temperature (

), leading to film crystallization and device degradation, Dmfl-TPD elevates this threshold,
enhancing the operational lifetime of Organic Light Emitting Diodes (OLEDs) and Perovskite
Solar Cells (PSCs).
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Property Value / Range Method Relevance

Glass Transition (

)

~90–105°C

(Structure-

dependent)*

DSC

Defines upper limit of

morphological

stability.[1]

Decomposition (

)
> 290°C TGA (0.5% loss)

Indicates suitability for

vacuum thermal

evaporation.

Melting Point (

)

~268°C (for related

variants)
DSC

relevant for phase

purity analysis.

*Note:

varies based on the specific isomer (core-substituted vs. end-capped). See Section 3 for
detailed structural analysis.

Chemical Identity & Structural Logic[2]
To understand the

enhancement, one must analyze the molecular architecture. Dmfl-TPD exists primarily in two
structural motifs in literature. This guide focuses on the Fluorene-Core variant (CAS 677350-
83-3), which is the direct analog to TPD.

Common Name: Dmfl-TPD

CAS Number: 677350-83-3[1][2][3][4]

Chemical Name:

-Bis(3-methylphenyl)-

-bis(phenyl)-9,9-dimethyl-9H-fluoren-2,7-diamine[2]

Molecular Formula:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline

ng-star-inserted">

[1][2][5]
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Molecular Weight: 556.74 g/mol [1][2][3][4][5]

Structural Evolution Diagram
The following diagram illustrates the transition from TPD to Dmfl-TPD and the resulting impact

on rigidity and

.

Standard Reference Structural Modification Enhanced Material

TPD Core
(Biphenyl Linker)

Tg ≈ 65°C

Planarization via
Dimethyl Bridge

 Chemical Synthesis
Dmfl-TPD

(Fluorene Core)
Tg ≈ 95°C

 Adds Rigidity
Spiro-TPD

(Spiro Core)
Tg ≈ 102°C

 Comparison:
Further Steric Bulk

Click to download full resolution via product page

Caption: Structural evolution showing the increase in

driven by the planarization of the biphenyl core into a fluorene unit.

Thermal Analysis & Phase Transitions
The Glass Transition ( ) Mechanism
The

of Dmfl-TPD is governed by the hindered rotation of the fluorene core. Unlike the biphenyl core
of TPD, which can rotate around the central C-C bond, the fluorene unit is locked in a planar
configuration by the C-9 bridge.

Standard TPD: The low rotational barrier allows polymer chains/molecules to reorganize

easily, leading to a low

(65°C).

Dmfl-TPD: The dimethyl bridge adds steric bulk and prevents close packing while

maintaining core rigidity. This raises the energy required for the amorphous-to-crystalline

transition, pushing
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to the 90–105°C range.

Comparative Thermal Data
The following table contrasts Dmfl-TPD with industry standards.

Material Core Structure (°C)
Morphological
Stability

TPD Biphenyl 65
Poor (Crystallizes at

RT over time)

Dmfl-TPD 9,9-Dimethylfluorene ~95
High (Stable up to

~90°C)

Spiro-TPD Spirobifluorene 102
Very High (Rigid

orthogonal structure)

-NPD Biphenyl (Naphthyl) 95
High (Standard stable

HTM)

BF-DPB*
Biphenyl (Fluorene-

end)
157 Ultra-High

*Note: BF-DPB (CAS 361486-60-4) is often confused with Dmfl-TPD. It places the fluorene

groups on the amines rather than the core, resulting in a significantly higher

.

Experimental Protocol: Measuring
To accurately determine the

of Dmfl-TPD, a precise Differential Scanning Calorimetry (DSC) protocol is required. This
protocol ensures the removal of thermal history, which is a common source of error.

Protocol: DSC Thermal Cycle
Objective: Isolate the glass transition step from melting or crystallization peaks.

Sample Preparation:
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Encapsulate 2–5 mg of Dmfl-TPD powder in a hermetically sealed aluminum pan.

Use an empty pan as the reference.

Critical Step: Ensure the sample is dry; solvent residue acts as a plasticizer, artificially

lowering

.

First Heating Scan (Conditioning):

Ramp from 30°C to 300°C at 10°C/min.

Purpose: Erase previous thermal history and melt the crystalline powder.

Quench Cooling:

Cool rapidly from 300°C to 0°C at >50°C/min (or using liquid nitrogen quench).

Purpose: Freeze the material into an amorphous glass state, preventing crystallization.

Second Heating Scan (Measurement):

Ramp from 0°C to 300°C at 10°C/min.

Data Extraction: Locate the step-change in heat capacity (

). The inflection point of this step is the

.
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Sample: 2-5mg Dmfl-TPD

Heat 1: 30°C → 300°C
(Melting/Erasing History)

Quench: 300°C → 0°C
(Form Amorphous Glass)

Heat 2: 0°C → 300°C
(Measure Tg)

Identify Cp Step Change
(Inflection Point = Tg)

Click to download full resolution via product page

Caption: DSC thermal cycling protocol required to accurately identify the glass transition

temperature.

Applications & Impact on Device Physics
The elevated

of Dmfl-TPD directly correlates to device longevity in two key areas:

OLED Hole Transport Layers (HTL):

During operation, OLEDs generate Joule heat. If the temperature exceeds the HTL's

, the amorphous film may crystallize.
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Crystallization creates grain boundaries, acting as trap sites for charge carriers and

leakage paths, leading to dark spots and device failure.

Dmfl-TPD's

(>90°C) ensures film integrity well above standard operating temperatures (usually
<80°C).

Perovskite Solar Cells (PSCs):

Dmfl-TPD serves as a dopant-free HTM. Its hydrophobic fluorene core helps protect the

moisture-sensitive perovskite layer, while the amorphous nature ensures uniform coverage

without pinholes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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